Cas no 2227764-07-8 ((1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol
• CAS No: 2227764-07-8
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6612194
• PubChem ID: 165689128
• Update Time: 2025-10-19

(1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol
• EN300-1913626
• 2227764-07-8

• Inchi： 1S/C10H14BrNO2/c1-14-9-4-2-3-7(11)10(9)8(13)5-6-12/h2-4,8,13H,5-6,12H2,1H3/t8-/m1/s1
• InChI Key： KBEMKGMRSVOOPP-MRVPVSSYSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H](CCN)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol

Compound CAS No 2227764-07-8: (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol

Compound CAS No 2227764-07-8, also known as (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable substrate for synthetic modifications and bioactive studies. The molecule consists of a propanol backbone with an amino group at the 3-position and a chiral center at the 1-position, which is substituted by a substituted phenyl group.

The substituted phenyl group in this compound is particularly interesting, as it contains both a bromine atom at the 2-position and a methoxy group at the 6-position. These substituents influence the electronic and steric properties of the aromatic ring, potentially affecting the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituted aromatic systems in drug design, where they can serve as scaffolds for modulating pharmacokinetic properties and enhancing bioavailability.

One of the key aspects of (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol is its chirality. The presence of a chiral center introduces stereoisomerism, which is crucial in pharmaceutical applications, as different enantiomers can exhibit varying biological activities. Researchers have been exploring the synthesis of this compound using asymmetric catalysis techniques to selectively produce the desired enantiomer. These methods not only improve yield but also enhance the overall efficiency of drug discovery processes.

Recent advancements in synthetic chemistry have enabled more efficient routes for synthesizing this compound. For instance, methodologies involving cross-coupling reactions, such as the Suzuki-Miyaura coupling, have been employed to construct the aryl-propanol framework. Additionally, strategies leveraging enzymatic catalysis or organocatalysts have been explored to achieve high enantioselectivity during synthesis. These innovations underscore the growing interest in this compound as a versatile building block for medicinal chemistry.

The biological activity of (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol has been a focal point of recent research. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. The amino group and hydroxyl group present in the molecule are thought to play critical roles in binding to target proteins, suggesting that this compound could serve as a lead for developing therapeutic agents.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with its target proteins at the molecular level. These studies have revealed that the stereochemistry at the chiral center significantly influences binding affinity, emphasizing the importance of maintaining stereochemical integrity during synthesis.

In terms of applications beyond drug discovery, (1R)-3-amino-1-(2-bromo-6-methoxyphenyl)propan-1-ol has shown promise in materials science. Its functional groups make it a candidate for polymerization reactions, where it could serve as a monomer for producing novel polymeric materials with tailored properties. This versatility highlights its potential across multiple disciplines within chemistry.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its broader biological applications. Collaborative efforts between chemists and biologists are expected to unlock new insights into its utility in treating various diseases and developing advanced materials.